Cas no 52326-10-0 (2-methyl-3-(methylsulfanyl)prop-1-ene)

• Product Name: 2-methyl-3-(methylsulfanyl)prop-1-ene
• CAS No: 52326-10-0
• MF: C₅H₁₀S
• MW: 102.197900295258
• CID: 1576988
• PubChem ID: 142922
• Update Time: 2025-04-21

2-methyl-3-(methylsulfanyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(methylsulfanyl)prop-1-ene
• 2-Methyl-3-(methylthio)-1-propene
• Methyl 2-methyl-2-propenyl sulfide
• 2-methyl-3-methylsulfanylprop-1-ene
• 2-METHYL-3-METHYLSULFANYL-PROPENE
• 3-(Methylthio)-2-methylpropene
• Methyl 2-methyl-2-propenyl sulfide #
• 2-methyl-3-methylsulfanyl-prop-1-ene
• SCHEMBL87256
• 52326-10-0
• OFSJHBMVJFGCIG-UHFFFAOYSA-N
• AKOS024434014
• DTXSID20200348
• DB-293742

• Inchi： 1S/C5H10S/c1-5(2)4-6-3/h1,4H2,2-3H3
• InChI Key： OFSJHBMVJFGCIG-UHFFFAOYSA-N
• SMILES： S(C)CC(=C)C

Computed Properties

• Exact Mass: 102.0504
• Monoisotopic Mass: 102.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0